Cas no 1261941-48-3 (2-[5-(Methoxycarbonyl)thiophen-3-YL]benzoic acid)

• Product Name: 2-[5-(Methoxycarbonyl)thiophen-3-YL]benzoic acid
• CAS No: 1261941-48-3
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• CID: 2764935
• PubChem ID: 53218394
• Update Time: 2025-04-21

2-[5-(Methoxycarbonyl)thiophen-3-YL]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]BENZOIC ACID
• 1261941-48-3
• DTXSID80683335
• 2-[5-(Methoxycarbonyl)thiophen-3-YL]benzoic acid

• Inchi： 1S/C13H10O4S/c1-17-13(16)11-6-8(7-18-11)9-4-2-3-5-10(9)12(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： MBRWNWUBRQNORN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.8Ų